Cas no 1021208-25-2 (N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide)

• Product Name: N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide
• CAS No: 1021208-25-2
• MF: C₃₀H₂₆N₂O₄
• MW: 478.538447856903
• CID: 5381665
• Update Time: 2025-10-30

N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[3-(fluoren-9-ylideneamino)oxy-2-hydroxypropoxy]phenyl]-2-methylbenzamide
• Benzamide, N-[4-[3-[(9H-fluoren-9-ylideneamino)oxy]-2-hydroxypropoxy]phenyl]-2-methyl-
• N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide

• Inchi： 1S/C30H26N2O4/c1-20-8-2-3-9-24(20)30(34)31-21-14-16-23(17-15-21)35-18-22(33)19-36-32-29-27-12-6-4-10-25(27)26-11-5-7-13-28(26)29/h2-17,22,33H,18-19H2,1H3,(H,31,34)
• InChI Key： UMGWIWWHOGKIPQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC(O)CO/N=C2/C3=C(C=CC=C3)C3=C/2C=CC=C3)C=C1)(=O)C1=CC=CC=C1C

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 12.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide

Professional Introduction to N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide (CAS No. 1021208-25-2)

N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1021208-25-2, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit potential biological activities. The intricate structure of this molecule, featuring a benzamide core and a fluorene-based moiety, positions it as a candidate for further exploration in drug discovery and therapeutic development.

The molecular architecture of N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide is characterized by its multifaceted functionalization. The presence of a fluorene group, specifically 9H-fluoren-9-ylidene, contributes to the compound's unique electronic properties and potential interactions with biological targets. This aromatic system is further augmented by an amino group linked through an oxygen atom to a propoxy chain, which itself is attached to a phenyl ring. The benzamide moiety at the other end of the molecule adds another layer of complexity, offering possibilities for hydrogen bonding and polar interactions within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the potential applications of such complex molecules. The use of high-throughput virtual screening techniques has become increasingly prevalent in identifying novel pharmacophores, and N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide stands as a prime example of how computational methods can aid in the discovery process. Its structural features suggest potential binding affinities with various biological targets, making it a promising candidate for further experimental validation.

In the realm of medicinal chemistry, the synthesis of derivatives from existing scaffolds remains a cornerstone strategy for developing new therapeutic agents. The benzamide core, a well-established pharmacophore in drug design, has been extensively modified to yield compounds with enhanced efficacy and reduced side effects. The introduction of the fluorene moiety into this framework not only diversifies the chemical space but also opens up avenues for exploring novel mechanisms of action. This dual functionality makes N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide an intriguing subject for further investigation.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity, making them invaluable in drug design. The incorporation of 9H-fluoren-9-ylidene into the molecular structure of this compound not only enhances its structural complexity but also potentially improves its pharmacokinetic properties. Such modifications are often critical in translating laboratory discoveries into viable clinical candidates.

Moreover, the hydroxyl group within the propoxy chain introduces polarity to the molecule, which can be leveraged to modulate solubility and bioavailability. This balance between hydrophobic and hydrophilic regions is crucial for achieving optimal pharmacological profiles. The strategic placement of these functional groups around the benzamide core allows for fine-tuning interactions with biological targets, thereby enhancing the compound's therapeutic potential.

The synthesis of N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency and scalability. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds essential for constructing the fluorene-based moiety.

The benzamide group itself is a versatile handle for further derivatization. By modifying the substituents on the amide nitrogen or replacing the carboxylic acid with other functional groups, chemists can explore a wide range of biological activities. For instance, incorporating heterocyclic rings or other aromatic systems adjacent to the benzamide could lead to novel interactions with enzymes or receptors involved in disease pathways.

Evaluation of potential drug candidates often involves assessing their interaction with biological targets through both computational and experimental approaches. Docking studies can predict how N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide might bind to proteins or nucleic acids, providing insights into its mechanism of action. These predictions are then validated through wet-lab experiments such as enzyme inhibition assays or cell-based assays.

The integration of machine learning algorithms into drug discovery workflows has accelerated the process of identifying promising candidates like N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide. By analyzing vast datasets containing known bioactive compounds, these algorithms can identify patterns that correlate with therapeutic efficacy. This data-driven approach complements traditional experimental methods and has led to more efficient screening processes.

In conclusion, N-[4-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropoxy)phenyl]-2-methylbenzamide exemplifies the sophistication achievable in modern pharmaceutical chemistry through careful molecular design and synthetic innovation. Its complex structure offers numerous opportunities for further exploration in drug discovery, leveraging both computational tools and experimental validation to uncover new therapeutic possibilities.